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Compound of Interest

Compound Name: Bis(dodecyithio)dimethylstannane

Cat. No.: B1600290

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of
Bis(dodecylthio)dimethylstannane as a catalyst in polymerization reactions, with a focus on
polyurethane synthesis. Detailed protocols derived from established methodologies are
presented to guide researchers in their experimental design.

Introduction

Bis(dodecylthio)dimethylstannane, an organotin compound, is recognized for its catalytic
activity in various polymerization reactions.[1] Its effectiveness is attributed to the nature of the
tin-sulfur bonds and the steric and electronic effects of its alkyl and thioalkyl groups.[1] This
compound belongs to the dithiostannane subclass of organotin compounds, where the
reactivity is largely dictated by the tin-sulfur (Sn-S) bond, a key reactive site.[1]

Organotin compounds, in general, have a long history of industrial use as stabilizers for
polyvinyl chloride (PVC) and as catalysts for the formation of polyurethanes and the
vulcanization of silicones.[1] In polyurethane production, organotin catalysts like
Bis(dodecylthio)dimethylstannane are effective in promoting the reaction between
isocyanates and alcohols.[2][3]

Physicochemical Properties
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Property Value

CAS Number 51287-84-4

Molecular Formula C26H56S2Sn

Molecular Weight 551.6 g/mol [2]

Appearance Liquid[2]

IUPAC Name bis(dodecylsulfanyl)-dimethylstannane[2]

Applications in Polymerization

Bis(dodecylthio)dimethylstannane is particularly effective as a catalyst in the formation of
polyurethanes. It is often used in "one-shot" reactive extrusion processes for synthesizing rigid
thermoplastic polyurethanes.[4][5]

Catalytic Mechanism in Polyurethane Formation

While a specific detailed mechanism for Bis(dodecylthio)dimethylstannane is not extensively
elucidated in the literature, the general mechanism for organotin catalysts in urethane
formation is believed to proceed via Lewis acid catalysis. The tin center coordinates with the
oxygen of the alcohol, increasing its nucleophilicity and facilitating the attack on the isocyanate

group.
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Caption: General Lewis acid catalytic cycle for polyurethane formation.
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Experimental Protocols

The following protocols are based on examples of rigid thermoplastic polyurethane synthesis
using Bis(dodecylthio)dimethylstannane as a catalyst.

Protocol 1: Synthesis of a Rigid Aliphatic Thermoplastic
Polyurethane

This protocol describes the synthesis via a "one-shot" reactive extrusion process.[4][5]
Materials:

o Diisocyanate: Mixture of 1,3-cis bis(isocyanatomethyl) cyclohexane (36%), 1,3-trans
bis(isocyanatomethyl) cyclohexane (18%), 1,4-cis bis(isocyanatomethyl) cyclohexane (13%),
and 1,4-trans bis(isocyanatomethyl) cyclohexane (33%)

e Chain Extender Diol: 1,6-hexanediol
o Catalyst: Bis(dodecylthio)dimethylstannane (e.g., Formrez UL-22)
e Lubricant: N,N'-ethylene bis-stearamide (e.g., ADVAWAX 280)

 Stabilizers: Hydrocinnamic acid, 3,5-di-tert-butyl-4-hydroxy-, neopentanetetrayl ester (e.g.,
Irganox 1010) and tris(nonylphenyl)phosphite (TNPP)

Equipment:

Twin-screw extruder

Side feed port for additives

Chilling unit

Pelletizer

Dehumidifying desiccant dryer

Procedure:
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Set the extruder temperature profile to range from 90°C to 230°C.
Maintain a constant rotational speed of the extruder.

Feed the diisocyanate and diol mixture into the main extruder throat.
Inject the catalyst, lubricant, and stabilizers through the side feed port.
The resulting polymer exiting the die is chilled.

Cut the chilled polymer into cylindrical pellets.

Dry the pellets in a dehumidifying, desiccant dryer for 16 hours.

Package the dried pellets in moisture-barrier, foil-lined bags.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Catalyst, Lubricant,
Stabilizer Injection

'

Reactive Extrusion
(90°C - 230°C)

Diisocyanate & Diol Feed

Chilling

Pelletizing

Drying (16h)

Packaging

Click to download full resolution via product page

Caption: Experimental workflow for polyurethane synthesis.

Quantitative Data from Polyurethane Synthesis
Examples

The following table summarizes the component concentrations from two example syntheses of
rigid thermoplastic polyurethanes.
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Component Example 1[4][5] Example 2[4][6]

Diisocyanate Mixture (% by
, 61.56 57.56
weight)

1,6-Hexanediol (% by weight) 37.27 -

1,4-Cyclohexanedimethanol

_ - 23.75
(CHDM-D) (% by weight)
Polytetramethylene ether
glycol (PTMEG 650) (% by - 571
weight)
Bis(dodecylthio)dimethylstanna
. 0.06 0.12
ne (% by weight)
N,N'-ethylene bis-stearamide
) 0.5 0.5
(% by weight)
Irganox 1010 (% by weight) 0.25 0.25
Tris(nonylphenyl)phosphite
(nonylpheny )P P 0.3 0.3
(TNPP) (% by weight)
NCO/OH Ratio 1.005/1.000 1.005/1.000

Safety and Handling

Organotin compounds, including Bis(dodecylthio)dimethylstannane, should be handled with
care. Some organotins may be persistent in the environment and toxic to aquatic life. It is
recommended to consult the Safety Data Sheet (SDS) for detailed information on handling,
storage, and disposal.

Conclusion

Bis(dodecylthio)dimethylstannane is a versatile and effective catalyst for polymerization
reactions, particularly in the synthesis of polyurethanes. The provided protocols and data offer
a solid foundation for researchers to incorporate this catalyst into their experimental designs for
developing new polymeric materials. Careful control of catalyst concentration allows for the
modulation of reaction kinetics and final polymer properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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